Cas no 41230-59-5 (Acetic acid,2-[(3-methyl-5-isoxazolyl)amino]-2-oxo-, ethyl ester)

• Product Name: Acetic acid,2-[(3-methyl-5-isoxazolyl)amino]-2-oxo-, ethyl ester
• CAS No: 41230-59-5
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 333441
• PubChem ID: 291717
• Update Time: 2025-07-19

Acetic acid,2-[(3-methyl-5-isoxazolyl)amino]-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(3-methyl-5-isoxazolyl)amino]-2-oxo-, ethyl ester
• ethyl 2-[(3-methyl-1,2-oxazol-5-yl)amino]-2-oxoacetate
• NSC157098
• DTXSID70303171
• WS-01040
• ethyl [(3-methyl-1,2-oxazol-5-yl)amino](oxo)acetate
• ethyl 2-((3-methylisoxazol-5-yl)amino)-2-oxoacetate
• ETHYL [(3-METHYL-1,2-OXAZOL-5-YL)CARBAMOYL]FORMATE
• NSC-157098
• MFCD12765920
• SCHEMBL21174073
• 41230-59-5
• D86065

• Inchi： 1S/C8H10N2O4/c1-3-13-8(12)7(11)9-6-4-5(2)10-14-6/h4H,3H2,1-2H3,(H,9,11)
• InChI Key： VGSAVMGEPMEQJS-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)NC(C(=O)OCC)=O

Computed Properties

• Exact Mass: 198.064
• Monoisotopic Mass: 198.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.309
• Refractive Index: 1.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Acetic acid,2-[(3-methyl-5-isoxazolyl)amino]-2-oxo-, ethyl ester

Acetic acid, 2-[(3-methyl-5-isoxazolyl)amino]-2-oxo-, ethyl ester (CAS No. 41230-59-5): An Overview

Acetic acid, 2-[(3-methyl-5-isoxazolyl)amino]-2-oxo-, ethyl ester (CAS No. 41230-59-5) is a versatile compound with significant applications in the fields of pharmaceuticals, agrochemicals, and organic synthesis. This compound, often referred to as ethyl 2-[(3-methylisoxazol-5-yl)amino]-2-oxoacetate, is characterized by its unique structural features, which include an isoxazole ring and an ethyl ester group. These features contribute to its diverse chemical properties and potential biological activities.

The isoxazole ring is a five-membered heterocyclic compound that is widely used in the design and synthesis of bioactive molecules. The presence of this ring in Acetic acid, 2-[(3-methyl-5-isoxazolyl)amino]-2-oxo-, ethyl ester imparts significant stability and reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. Recent studies have highlighted the importance of isoxazole derivatives in the development of novel drugs targeting various diseases, including cancer, inflammation, and neurological disorders.

The ethyl ester group in Acetic acid, 2-[(3-methyl-5-isoxazolyl)amino]-2-oxo-, ethyl ester adds another layer of complexity to its chemical profile. Esters are known for their ability to enhance the solubility and bioavailability of compounds, which is crucial for their effectiveness in biological systems. This property makes ethyl 2-[(3-methylisoxazol-5-yl)amino]-2-oxoacetate an attractive candidate for the development of prodrugs and other bioactive molecules.

In the context of pharmaceutical research, Acetic acid, 2-[(3-methyl-5-isoxazolyl)amino]-2-oxo-, ethyl ester has shown promise as a potential therapeutic agent. Studies have demonstrated its ability to modulate various biological pathways, including those involved in inflammation and cell signaling. For instance, recent research has explored its potential as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines. This property could be particularly useful in the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the compound's structural similarity to known bioactive molecules has led to its investigation as a lead compound for drug discovery. Researchers have used Acetic acid, 2-[(3-methyl-5-isoxazolyl)amino]-2-oxo-, ethyl ester as a starting point for the synthesis of more complex derivatives with enhanced biological activities. These efforts have yielded several promising candidates that are currently undergoing preclinical testing for their efficacy and safety.

In addition to its pharmaceutical applications, Acetic acid, 2-[(3-methyl-5-isoxazolyl)amino]-2-oxo-, ethyl ester has found use in the agrochemical industry. Its unique chemical properties make it suitable for the development of pesticides and herbicides with improved efficacy and reduced environmental impact. Recent studies have shown that derivatives of this compound can effectively control a wide range of pests and weeds while minimizing harm to non-target organisms.

The synthesis of Acetic acid, 2-[(3-methyl-5-isoxazolyl)amino]-2-oxo-, ethyl ester involves several well-established chemical reactions. One common approach involves the reaction of acetyl chloride with (3-methylisoxazol-5-yl)amine followed by esterification with ethanol. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product. Advances in synthetic methods have led to more efficient and environmentally friendly routes for the production of this compound.

From a safety perspective, Acetic acid, 2-[(3-methyl-5-isoxazolyl)amino]-2-oxo-, ethyl ester is generally considered safe when handled under appropriate conditions. However, like many organic compounds, it should be stored in a cool, dry place away from incompatible materials. Proper personal protective equipment (PPE) should be used during handling to minimize exposure risks.

In conclusion, Acetic acid, 2-[(3-methyl-5-isoxazolyl)amino]-2-oxo-, ethyl ester (CAS No. 41230-59-5) is a multifaceted compound with a wide range of applications in pharmaceuticals, agrochemicals, and organic synthesis. Its unique structural features and chemical properties make it a valuable intermediate in the development of novel bioactive molecules. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific fields.